Cas no 20691-72-9 (4-Iodo-2-nitroaniline)

• Product Name: 4-Iodo-2-nitroaniline
• CAS No: 20691-72-9
• MF: C₆H₅IN₂O₂
• MW: 264.020573377609
• MDL: MFCD06808526
• CID: 51614
• PubChem ID: 11369072
• Update Time: 2025-04-18

4-Iodo-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-nitrophenylamine
• 4-Iodo-2-nitroaniline
• 4-Iodo-2-nitro-phenylamine
• 2-nitro-4-iodoaniline
• 4-iodanyl-2-nitro-aniline
• 4-iodo-2-nitro-aniline
• 4-nitro-4-iodoaniline
• Benzenamine,4-iodo-2-nitro
• Benzenamine, 4-iodo-2-nitro-
• 4-iodo-2-nitro-phenyl amine
• Benzenamine,4-iodo-2-nitro-
• QVCRSYXVWPPBFJ-UHFFFAOYSA-
• QVCRSYXVWPPBFJ-UHFFFAOYSA-N
• 4-IODO-2-NITRO-BENZENAMINE
• SBB064808
• CM11500
• AS05393
• WT82324
• I1029
• FT-0645992
• 4-Iodo-2-nitroaniline, 97%
• SY008185
• MFCD06808526
• 4-iodo-2-nitrobenzenamine
• InChI=1/C6H5IN2O2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2
• AC-22949
• AS-5613
• DTXSID70463820
• AB9490
• J-013528
• A814819
• CS-W007996
• J-515555
• AKOS005291510
• SCHEMBL571279
• doi:10.14272/QVCRSYXVWPPBFJ-UHFFFAOYSA-N.1
• AM20030317
• 20691-72-9
• EN300-299294
• 2-Amino-5-iodonitrobenzene
• DB-014487

• MDL： MFCD06808526
• Inchi： 1S/C6H5IN2O2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2
• InChI Key： QVCRSYXVWPPBFJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 263.94000
• Monoisotopic Mass: 263.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.3

Experimental Properties

• Density: 2.101
• Melting Point: 124.0 to 128.0 deg-C
• Boiling Point: 352.9°C at 760 mmHg
• Flash Point: 167.2℃
• Refractive Index: 1.726
• PSA: 71.84000
• LogP: 2.88600
• λmax: 392(Hexane)(lit.)

4-Iodo-2-nitroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S36/37
• Risk Phrases：R22; R43